Cas no 29461-14-1 ((2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one)
29461-14-1 structure
Product Name:(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
CAS No:29461-14-1
Molecular Formula:C15H24O
Molecular Weight:220.35046
CID:88817
PubChem ID:21116680
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Properties
Names and Identifiers
-
- (2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
- 2,2,7,7-Tetramethyltricyclo<6.2.1.03.8>-undecan-4-on
- 8-Oxo-6-methyl-5-phenyl-8H-imidazo-<5.1-c><1.4>oxazin
- Picomate
- Valanone b
- 2H-2,4a-Methanonaphthalen-8(5H)-one,hexahydro-1,1,5,5-tetramethyl-,(2r,4ar,8as)-rel-
- EINECS 245-890-3
- 2,2,7,7-Tetramethyltricyclo(6.2.1.0(1,6))-undecan-5-one
- H11424
- 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel-
- Isolongifolene ketone
- AKOS016010150
- 5916QUE93V
- (3S,6S)-2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
- 29461-14-1
- Isolongifolanone
- UNII-5916QUE93V
- rel-(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one
- NS00083799
- Q27261635
- (2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one
- SCHEMBL9911918
- 2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2alpha,4aalpha,8abeta)-
- 33407-62-4
- Isolongifolanone- parent
- DTXCID30819920
- DTXSID5047168
- 2,2,8,8-tetramethyl-octahydro-1H-2,4a-methanonapthalen-10-one
- VCOCESNMLNDPLX-BTXGZQJSSA-N
- 2H-2,4a-Methanonaphthalen-8(5H)-one, 1,3,4,6,7,8a-hexahydro-1,1,5,5-tetramethyl-
-
- MDL： MFCD26940170
- InChIKey： VCOCESNMLNDPLX-GGYMPCQUSA-N
- Inchi： 1S/C15H24O/c1-13(2)7-6-11(16)12-14(3,4)10-5-8-15(12,13)9-10/h10,12H,5-9H2,1-4H3/t10-,12?,15-/m0/s1
- SMILES： CC1(C)CCC(=O)C2C(C)(C)[C@@H]3CC[C@]21C3
Computed Properties
- Exact Mass: 220.18300
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 220.182715
- Heavy Atom Count: 16
- Complexity: 352
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4
- Topological Polar Surface Area: 17.1
Experimental Properties
- LogP: 3.81800
- PSA: 17.07000
- Refractive Index: 1.498-1.503
- Boiling Point: 286.8 °C at 760 mmHg
- Melting Point: 35°C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- Flash Point: 119.7 °C
- Density: 1
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P002YWC-5g |
2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel- |
29461-14-1 | 80% | 5g |
$28.00 | 2025-02-19 | |
| A2B Chem LLC | AB37740-5g |
(1S,8S)-2,2,7,7-tetramethyltricyclo[6.2.1.0^{1,6}]undecan-5-one |
29461-14-1 | 80%(GC) | 5g |
$17.00 | 2024-04-20 | |
| Chemenu | CM141273-100g |
(2S,4aS)-1,1,5,5-tetramethylhexahydro-2H-2,4a-methanonaphthalen-8(5H)-one |
29461-14-1 | 95% | 100g |
$72 | 2022-12-27 | |
| eNovation Chemicals LLC | Y1249869-5g |
2H-2,4a-Methanonaphthalen-8(5H)-one, hexahydro-1,1,5,5-tetramethyl-, (2R,4aR,8aR)-rel- |
29461-14-1 | 80%(GC) | 5g |
$110 | 2024-06-07 | |
| TRC | T889758-250mg |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | 250mg |
$ 50.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I88950-1g |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one |
29461-14-1 | mix>70% | 1g |
¥112.0 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-353635-25 g |
Isolongifolanone, |
29461-14-1 | 25g |
￥3,685.00 | 2023-07-10 |
(2S,4aS)-1,1,5,5-Tetramethylhexahydro-1H-2,4a-methanonaphthalen-8(2H)-one Related Literature
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1. Front cover
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Antoine Coulon,Danielle Laurencin,Agnès Grandjean,Celine Cau Dit Coumes,Sylvie Rossignol,Lionel Campayo J. Mater. Chem. A, 2014,2, 20923-20932
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3. New emerging rare-earth free yellow emitting 2D BCNO nanophosphor for white light emitting diodes†Garima Kedawat,Bipin Kumar Gupta New J. Chem., 2015,39, 5161-5170
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Changhao Dai,Zihao Zhang,Tianchi Wang RSC Adv., 2019,9, 11305-11311
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M. Helena Braga,Jorge A. Ferreira,Preetam Singh,John B. Goodenough Energy Environ. Sci., 2016,9, 948-954
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Wiktor Zierkiewicz,Rafał Wysokiński,Mariusz Michalczyk,Steve Scheiner Phys. Chem. Chem. Phys., 2019,21, 20829-20839
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Sehyeong Lim,Jin Hyung Kim,Hyunsu Park,Chaesu Kwak,Jeewon Yang,Jieun Kim,Seoung Young Ryu,Joohyung Lee RSC Adv., 2021,11, 6201-6211
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Sandip Mukherjee,Partha Sarathi Mukherjee Dalton Trans., 2013,42, 4019-4030
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9. Back cover
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Ze Yang,Chunfang Zhang,Zhufeng Hou,Xin Wang,Jianjiang He,Xiaodong Li,Yuwei Song,Ning Wang,Kun Wang,Huanlei Wang,Changshui Huang J. Mater. Chem. A, 2019,7, 11186-11194
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